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Compound of Interest

Compound Name: 2-Isopropyl-6-methyl-4-pyrimidone

Cat. No.: B046637

An In-depth Technical Guide to the Safe Handling of 2-Isopropyl-6-methyl-4-pyrimidinol

This guide provides a comprehensive overview of the safety and handling protocols for 2-
Isopropyl-6-methyl-4-pyrimidinol (CAS No. 2814-20-2), tailored for researchers, scientists, and
drug development professionals. The information herein is synthesized from authoritative
safety data sheets and chemical databases to ensure technical accuracy and promote a culture
of safety in the laboratory.

Introduction: Understanding the Compound

2-Isopropyl-6-methyl-4-pyrimidinol is a heterocyclic organic compound featuring a substituted
pyrimidine ring. It presents as a white to off-white or beige crystalline solid at room
temperature.[1] This compound is significant in multiple scientific domains. It serves as a
synthetic intermediate for various biologically active molecules, including certain antifungal and
antibacterial agents.[1][2] Notably, it is also a primary metabolite of the organophosphate
insecticide Diazinon.[1][3][4][5] While Diazinon itself is a potent cholinesterase inhibitor with
high toxicity, the known hazards of 2-Isopropyl-6-methyl-4-pyrimidinol are primarily irritant in
nature.[3][4][6][7][8] However, comprehensive toxicological data for the metabolite remains
limited, warranting a cautious and informed approach to its handling.[1]

Section 1: Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in safe handling. These
characteristics influence its behavior under various laboratory conditions and determine
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appropriate storage and handling procedures.

Property Value Source(s)

CAS Number 2814-20-2 [9]

Molecular Formula CsH12N20 [9]

Molecular Weight 152.19 g/mol [419]
White to off-white/beige

Appearance ) ) [1112]
crystalline solid/needles

Melting Point 172-175 °C [2]

B Slightly soluble in DMSO and

Solubility ] ) [2][10]
Methanol; insoluble in water

Vapor Pressure 0.0655 mmHg at 25°C [1][10]

Section 2: Hazard Identification and GHS

Classification

2-1sopropyl-6-methyl-4-pyrimidinol is classified under the Globally Harmonized System (GHS)

as an irritant. The causality for this classification lies in its chemical structure, which can

interact with and cause localized inflammatory responses in biological tissues upon direct

contact.
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GHS Classification Details
Pictogram 2
Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[3][4][8] H319:
Causes serious eye irritation.[3][4][8] H335: May

cause respiratory irritation.[3][4][8]

Precautionary Statements

Prevention: P261, P264, P271, P280[1][3][8]
Response: P302+P352, P304+P340,
P305+P351+P338, P319, P321, P332+P317,
P362+P364[1][8] Storage: P403+P233, P405[8]
Disposal: P501[8]

Section 3: Exposure Control and Personal

Protection

A multi-layered approach, prioritizing engineering controls and supplemented by personal

protective equipment (PPE), is essential for minimizing exposure. The following hierarchy of

controls provides a systematic framework for handling 2-1sopropyl-6-methyl-4-pyrimidinol

safely.
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Hierarchy of Controls for 2-Isopropyl-6-methyl-4-pyrimidinol

Elimination
(Not applicable; compound is required)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Labeling)

Least Effective

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of controls for mitigating exposure risks.
3.1 Engineering Controls

« Ventilation: Due to its potential to cause respiratory irritation (H335), all weighing and
handling of the solid material should be conducted in a well-ventilated area.[1][8] A certified
chemical fume hood is the required engineering control to capture dust and prevent
inhalation.

3.2 Personal Protective Equipment (PPE) The selection of PPE is the final barrier between the
researcher and the chemical.
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o Eye and Face Protection: To prevent serious eye irritation (H319), chemical safety goggles
are mandatory.[6] In situations with a higher risk of splashing or dust generation, a face
shield should be worn in addition to goggles.[11]

e Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile) to prevent skin contact and
irritation (H315).[3][6] Always wash the outside of gloves before removing them and wash
hands thoroughly with soap and water after handling.[12]

o Lab Coat: A standard laboratory coat should be worn to protect street clothes and provide
an additional layer of skin protection.

o Respiratory Protection: If engineering controls are not sufficient or during a large-scale
cleanup, a NIOSH-approved N95 dust mask or a higher level of respiratory protection may
be necessary.[3]

Section 4: Safe Handling and Storage Protocol

Adherence to standardized protocols is critical for preventing accidents and ensuring a safe
laboratory environment.

4.1 Step-by-Step Laboratory Handling Workflow

» Preparation: Before handling, ensure the chemical fume hood is operational. Don all required
PPE as specified in Section 3.2.

» Weighing: Conduct all weighing of the solid compound within the fume hood to contain any
airborne dust. Use a spatula for transfers and avoid creating dust clouds.

« Dissolution: If preparing a solution, add the solid to the solvent slowly. If the solvent is
volatile, ensure the process is done within the fume hood.

» Post-Handling: Tightly close the container immediately after use.[1]

o Decontamination: Clean all equipment and the work surface thoroughly. Dispose of
contaminated consumables (e.g., weigh boats, wipes) in a designated hazardous waste
container.
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o PPE Removal: Remove gloves and wash hands thoroughly with soap and water.[6]
4.2 Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][13]
o Keep separated from strong oxidants, strong acids, and bases.[14]

e Ensure the storage area is secure and accessible only to authorized personnel.
Section 5: Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding
the eyelids open.[1][6] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.

o Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected skin area
with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8] If the
person feels unwell or breathing is difficult, seek medical attention.[8]

 Ingestion: Rinse mouth with water.[15] Never give anything by mouth to an unconscious
person.[15] Call a poison control center or doctor for treatment advice.[6]

o Fire-Fighting Measures:

[e]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[15][16]

[¢]

Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes
of nitrogen oxides (NOx) and carbon oxides.[1][16]

[¢]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[13][15]
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Section 6: Accidental Release Measures

Prompt and safe cleanup of spills is necessary to prevent wider contamination and exposure.

6.1 Step-by-Step Spill Cleanup Protocol

Evacuate: Secure the area and ensure unprotected personnel do not enter.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

PPE: Wear the appropriate PPE as described in Section 3.2, including respiratory protection
if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.
[16] Place into a suitable, labeled container for hazardous waste disposal.[16]

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect
all cleaning materials for disposal as hazardous waste.

Reporting: Report the incident to the appropriate laboratory safety personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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